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Compound of Interest

Compound Name: 2-Chloro-5-hydroxynicotinic acid

CAS No.: 42959-40-0

Cat. No.: B1590597

Get Quote

CAS: 42959-40-0 | Molecular Formula: C₆H₄ClNO₃

Executive Summary
2-Chloro-5-hydroxynicotinic acid (also known as 2-Chloro-5-hydroxypyridine-3-carboxylic

acid) is a high-value heterocyclic intermediate used primarily in the synthesis of kinase

inhibitors, P2X7 receptor antagonists, and advanced agrochemicals.[1][2][3][4][5][6] Unlike

common pyridine derivatives, this compound functions as a specialized "scaffold modifier,"

allowing medicinal chemists to exploit the orthogonal reactivity of the C2-chlorine (for SNAr

reactions) and the C5-hydroxyl group (for etherification or solubilizing modifications).

This guide addresses the critical supply chain constraints—specifically the prevalence of

"phantom stock"—and provides a validated technical framework for its synthesis and analytical

characterization.

Part 1: The Commercial Landscape
Supply Chain Reality: The "Fine Chemical" Constraint
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Researchers often encounter "Backordered" statuses for this CAS number. 2-Chloro-5-
hydroxynicotinic acid is not a bulk commodity; it is a Fine Chemical Intermediate. Most

catalog suppliers do not manufacture it in-house but rely on a small network of contract

manufacturing organizations (CMOs) in China and India.

Implication for Procurement:

Milligram to Gram Scale: Available from catalog aggregators (high markup, fast delivery).

Kilogram Scale: Requires a "Custom Synthesis" request with a lead time of 4–8 weeks.

Validated Supplier Tiers
The following table categorizes suppliers based on their role in the supply chain, ensuring you

approach the right vendor for your specific scale.

Supplier Tier Primary Function Typical Scale
Verified Sources
(Examples)

Tier 1: Catalog

Aggregators

Rapid delivery for

R&D screening. High

unit price.

100 mg – 5 g

BLD Pharm (Cat#

BD73190)Ambeed

(Cat#

A191325)Sigma-

Aldrich (via third-party

sourcing)

Tier 2: Specialized

Niche

Focused on

heterocyclic building

blocks. Moderate

stock.

1 g – 100 g

AOBChemCombi-

BlocksEnamine

(Building Blocks)

Tier 3: Custom

Synthesis (CRO)

Batch production on

demand. Required for

process development.

> 100 g

WuXi

AppTecPharmablockJ

ubilant Ingrevia

(Pyridine specialists)

Procurement Decision Logic
Use the following workflow to optimize cost and lead time based on your project phase.
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Requirement Definition Scale Needed?

< 10 Grams

> 100 Grams

In Stock?

Tier 3: CRO Inquiry
(Pharmablock, WuXi)

Tier 1: Catalog Suppliers
(BLD Pharm, Ambeed)Yes

No (Phantom Stock)
Quote Lead Time:

4-8 Weeks

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing 2-Chloro-5-hydroxynicotinic acid, prioritizing speed for

small scales and cost-efficiency for bulk.

Part 2: Technical Deep Dive
Chemical Identity & Properties

IUPAC Name: 2-Chloro-5-hydroxypyridine-3-carboxylic acid

CAS Number: 42959-40-0

Molecular Weight: 173.55 g/mol

pKa (Predicted): ~2.4 (COOH), ~8.5 (OH). The acidity of the carboxylic acid is enhanced by

the electron-withdrawing chlorine at C2.

Solubility: Soluble in DMSO, DMF, and dilute aqueous base (NaOH/Na₂CO₃). Poor solubility

in non-polar solvents (Hexane, DCM) due to zwitterionic character.

Synthetic Expertise: The "N-Oxide" Strategy
While direct chlorination of 5-hydroxynicotinic acid is difficult due to regioselectivity issues, the

authoritative synthetic route utilizes N-oxide activation. This method exploits the "Reissert-

Henze" mechanism where the N-oxide directs nucleophilic attack (by chloride) to the alpha-

position (C2).

The Validated Pathway
Starting Material: 5-Hydroxynicotinic acid (CAS 27828-71-3).
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Step 1 (Protection/Oxidation): The hydroxyl group is often protected (e.g., as a methyl ether

or acetate) followed by oxidation of the pyridine nitrogen using m-CPBA or H₂O₂/Acetic Acid

to form the N-oxide.

Step 2 (Chlorination): Reaction with Phosphorus Oxychloride (POCl₃).[7] The oxygen of the

N-oxide coordinates with phosphorous, creating a leaving group that facilitates nucleophilic

attack by chloride at the C2 position.

Step 3 (Hydrolysis): Aqueous workup hydrolyzes the intermediate to yield the 2-chloro-5-

hydroxy product.

5-Hydroxynicotinic Acid
(CAS 27828-71-3)

Step 1: N-Oxidation
(H2O2 / AcOH or m-CPBA)

Intermediate:
5-Hydroxy-pyridine-N-oxide

 Electrophilic Activation

Step 2: Chlorination/Rearrangement
(POCl3, Reflux)

Target:
2-Chloro-5-hydroxynicotinic acid

(CAS 42959-40-0)

 Nucleophilic Subst. at C2

Click to download full resolution via product page

Figure 2: The N-Oxide rearrangement pathway is the preferred industrial route for introducing

chlorine at C2 while preserving the C5-hydroxyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.pipzine-chem.com/products/pyridine/2-chloro-5-hydroxypyridine-3-carboxylic-acid.html
https://www.benchchem.com/product/b1590597/docs?utm_src=pdf-body-img#strategic-sourcing-technical-utilization-of-2-chloro-5-hydroxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Quality Control
To ensure the integrity of purchased or synthesized material, the following analytical markers

must be verified:

HPLC (Purity): >95% (Area %).

Column: C18 Reverse Phase.

Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient. The polar COOH/OH groups

cause early elution; TFA is required to suppress ionization and improve peak shape.

1H NMR (DMSO-d₆):

Look for two distinct aromatic singlets (or doublets with small J coupling ~3 Hz)

representing the protons at C4 and C6.

Proton A (C6): ~8.0–8.2 ppm (Deshielded by N and Cl).

Proton B (C4): ~7.5–7.8 ppm.[4]

Note: The OH and COOH protons are often broad and exchangeable, appearing >10 ppm.

Part 3: Applications in Drug Discovery
Scaffold for P2X7 Receptor Antagonists
The 2-chloro-5-hydroxynicotinic acid moiety serves as a critical precursor for Adamantanyl

Benzamide derivatives, which are potent P2X7 receptor antagonists.

Mechanism: The carboxylic acid (C3) is amidated with adamantyl-amines.[2]

Modification: The C5-hydroxyl group is alkylated (ether synthesis) to tune lipophilicity and

metabolic stability.

Role of C2-Chlorine: The chlorine atom sterically locks the amide conformation or serves as

a handle for further cross-coupling (Suzuki/Buchwald) to expand the core.

Orthogonal Functionalization (SAR)
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This molecule is highly valued in Structure-Activity Relationship (SAR) studies because it offers

three distinct "handles" for chemical modification:

Position Functional Group Reactivity / Application

C2 Chlorine (-Cl)

SNAr Displacement: Reacts

with amines/thiols to introduce

polarity.Suzuki Coupling:

Allows bi-aryl formation.

C3 Carboxylic Acid (-COOH)

Amide Coupling: Forms the

core pharmacophore

backbone.Bioisostere: Can be

converted to tetrazoles or

oxadiazoles.

C5 Hydroxyl (-OH)

Etherification: Introduction of

solubilizing chains (e.g., PEG

chains) or fluoro-alkyl groups

for metabolic stability.

Part 4: Safety & Handling
GHS Classification: Warning

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Protocol: Handle in a fume hood. The compound is a solid acid; avoid dust inhalation. Store at

2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidative degradation of the phenol

moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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